Cas no 31645-35-9 (9-Anthrylmethyl Methacrylate)

• Product Name: 9-Anthrylmethyl Methacrylate
• CAS No: 31645-35-9
• MF: C₁₉H₁₆O₂
• MW: 276.329145431519
• MDL: MFCD00673247
• CID: 53782
• PubChem ID: 24880913
• Update Time: 2025-06-14

9-Anthrylmethyl Methacrylate Chemical and Physical Properties

Names and Identifiers

• Anthracen-9-ylmethyl methacrylate
• 9-Anthracenylmethyl methacrylate
• 9-Anthrylmethyl Methacrylate
• Methacrylic Acid 9-Anthrylmethyl Ester
• Methacrylicacid, 9-anthrylmethyl ester (8CI)
• 9-Anthracenemethanol, methacrylate (8CI)
• 9-(Methacryloyloxymethyl)anthracene
• FT-0604853
• 9-Methacryloyloxymethylanthracene
• 9-Anthracenylmethyl methacrylate, 95%
• AS-61340
• (9-ANTHRYL) METHACRYLATE
• T70759
• J-018503
• 9-Anthracenylmethylmethacrylate
• MFCD00673247
• MJYSISMEPNOHEG-UHFFFAOYSA-N
• Anthracen-9-ylmethyl 2-methylprop-2-enoate
• AKOS015837648
• 9-anthrylmethylmethacrylate
• (9-Anthryl)methacrylate
• 2-methyl-2-propenoic acid 9-anthracenylmethyl ester
• CS-W012314
• A820940
• Anthracen-9-ylmethylmethacrylate
• 9-Anthracene methyl methacrylate
• DTXSID70953610
• 51960-29-3
• SCHEMBL216321
• 31645-35-9
• (ANTHRACEN-9-YL)METHYL 2-METHYLPROP-2-ENOATE
• AMY11195
• A2645
• DB-048085

• MDL： MFCD00673247
• Inchi： 1S/C19H16O2/c1-13(2)19(20)21-12-18-16-9-5-3-7-14(16)11-15-8-4-6-10-17(15)18/h3-11H,1,12H2,2H3
• InChI Key： MJYSISMEPNOHEG-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CC1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 276.11500
• Monoisotopic Mass: 276.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.159
• Melting Point: 86.0 to 90.0 deg-C
• Boiling Point: 443 °C at 760 mmHg
• Flash Point: 443 °C at 760 mmHg
• Refractive Index: 1.647
• PSA: 26.30000
• LogP: 4.61230
• Solubility: Not determined

9-Anthrylmethyl Methacrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S25-S26-S36/39
• Hazardous Material Identification：
• Risk Phrases：R41
• Safety Term：S25;S26;S36/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 9-Anthrylmethyl Methacrylate

Research Brief on 9-Anthrylmethyl Methacrylate (CAS: 31645-35-9): Recent Advances and Applications

9-Anthrylmethyl Methacrylate (CAS: 31645-35-9) is a specialized monomer that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique photophysical properties and versatility in polymer synthesis. Recent studies have explored its applications in fluorescence labeling, drug delivery systems, and advanced material science. This research brief synthesizes the latest findings to provide a comprehensive overview of its current uses and future potential.

One of the most notable applications of 9-Anthrylmethyl Methacrylate is its role as a fluorescent probe. Researchers have utilized its anthracene moiety, which exhibits strong fluorescence, to track molecular interactions in biological systems. A 2023 study published in the Journal of Materials Chemistry B demonstrated its efficacy in labeling proteins and nucleic acids, offering a non-invasive method for real-time imaging in live cells. The study highlighted the compound's stability and low cytotoxicity, making it a promising candidate for diagnostic applications.

In polymer chemistry, 9-Anthrylmethyl Methacrylate has been incorporated into copolymers to create stimuli-responsive materials. A recent report in Macromolecules detailed the synthesis of a pH-sensitive hydrogel using this monomer, which showed reversible fluorescence changes in response to environmental pH. This property is particularly valuable for developing smart drug delivery systems that can release therapeutics in a controlled manner, targeting specific physiological conditions such as tumor microenvironments.

Another groundbreaking application is in the field of optoelectronics. Researchers have leveraged the compound's ability to form stable, fluorescent polymers to develop organic light-emitting diodes (OLEDs) with enhanced efficiency. A 2024 study in Advanced Functional Materials reported a novel copolymer incorporating 9-Anthrylmethyl Methacrylate, which exhibited high quantum yield and tunable emission spectra, paving the way for next-generation display technologies.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 9-Anthrylmethyl Methacrylate-based materials. Recent efforts have focused on improving the monomer's purity and yield, as highlighted in a 2023 Chemical Communications paper. The study proposed a modified synthetic route that reduces byproducts and enhances reproducibility, addressing a critical bottleneck in industrial applications.

Looking ahead, the potential of 9-Anthrylmethyl Methacrylate extends to emerging fields such as bioimaging and theranostics. Preliminary studies suggest its utility in dual-mode imaging (fluorescence and photoacoustic), which could revolutionize non-invasive diagnostics. Furthermore, its compatibility with biocompatible polymers opens avenues for personalized medicine, where tailored drug delivery systems could be designed for individual patient needs.

In conclusion, 9-Anthrylmethyl Methacrylate (CAS: 31645-35-9) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its diverse applications—from fluorescence labeling to smart materials—underscore its versatility and potential for future innovations. Ongoing research aims to overcome existing limitations and unlock new functionalities, solidifying its role in advancing both fundamental science and applied technologies.